Cas no 88525-41-1 (Pentanethioic acid, S-[5-(methylthio)pentyl] ester)

• Product name: Pentanethioic acid, S-[5-(methylthio)pentyl] ester
• CAS No: 88525-41-1
• MF: C₁₁H₂₂OS₂
• MW: 234.42178106308
• CID: 629753
• PubChem ID: 13237661

Pentanethioic acid, S-[5-(methylthio)pentyl] ester Chemical and Physical Properties

Names and Identifiers

• Pentanethioic acid, S-[5-(methylthio)pentyl] ester
• S-(5-methylsulfanylpentyl) pentanethioate
• S-[5-(Methylsulfanyl)pentyl] pentanethioate
• DTXSID40531005
• 88525-41-1

• Inchi： InChI=1S/C11H22OS2/c1-3-4-8-11(12)14-10-7-5-6-9-13-2/h3-10H2,1-2H3
• InChI Key： CUQUQISVXFKIAA-UHFFFAOYSA-N
• SMILES： CCCCC(=O)SCCCCCSC

Computed Properties

• Exact Mass: 234.11120767g/mol
• Monoisotopic Mass: 234.11120767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7Ų
• XLogP3: 3.7